Cas no 153886-69-2 (3-Methyl-8-quinolinesulfonic Acid)

• Product Name: 3-Methyl-8-quinolinesulfonic Acid
• CAS No: 153886-69-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 824890
• PubChem ID: 19382410
• Update Time: 2025-07-25

3-Methyl-8-quinolinesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-8-quinolinesulfonic Acid
• 3-Methyl-8-quinoline
• 3-methylquinoline-8-sulfonic acid
• 3-methylquinoline-8-sulphonic acid
• Argatroban Impurity 30
• 3-Methyl-8-Quinolinesulfonic Acid(WX682203)
• 153886-69-2
• W10637
• 3-Methylquinoline-8-sulfonicAcid
• DB-064004
• MFCD07369543
• CS-0165411
• 3-Methyl-8-quinolinesulfonic Acid (Argatroban Impurity pound(c)
• DTXSID20598555
• C10H9NO3S
• J-009054
• BTBNYOKJERLLQI-UHFFFAOYSA-N
• SCHEMBL2997901
• 3-Methyl-8-Quinoline Sulfonic Acid
• Ethyl-imidazolidinetrione

• MDL： MFCD07369543
• Inchi： 1S/C10H9NO3S/c1-7-5-8-3-2-4-9(15(12,13)14)10(8)11-6-7/h2-6H,1H3,(H,12,13,14)
• InChI Key： BTBNYOKJERLLQI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC(C)=CN=C21)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 75.64000
• LogP: 2.87070

3-Methyl-8-quinolinesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-Methyl-8-quinolinesulfonic Acid

Introduction to 3-Methyl-8-quinolinesulfonic Acid (CAS No. 153886-69-2) and Its Recent Applications in Chemical Biology

3-Methyl-8-quinolinesulfonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 153886-69-2, is a heterocyclic sulfonic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-methyl-8-quinolinesulfonic acid, particularly the presence of a sulfonic acid group at the 8-position and a methyl substituent at the 3-position, contribute to its unique chemical and biological properties, making it a valuable scaffold for drug discovery and mechanistic studies.

The sulfonic acid moiety in 3-methyl-8-quinolinesulfonic acid imparts strong acidic properties, enabling its use as a chelating agent or a proton donor in various biochemical reactions. This feature has been exploited in recent research to develop novel metal-organic frameworks (MOFs) and coordination polymers, which have potential applications in catalysis, gas storage, and separation technologies. Additionally, the quinoline core of this compound is known to interact with biological targets such as enzymes and receptors, making it a promising candidate for developing small-molecule inhibitors.

In recent years, 3-methyl-8-quinolinesulfonic acid has been studied for its potential role in modulating inflammatory pathways. A notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism involves the suppression of nuclear factor kappa B (NF-κB) signaling, a key transcription factor involved in inflammation. This finding highlights the therapeutic potential of 3-methyl-8-quinolinesulfonic acid derivatives in treating chronic inflammatory diseases.

Furthermore, the structural versatility of 3-methyl-8-quinolinesulfonic acid has been leveraged in the development of novel anticancer agents. Research published in the European Journal of Medicinal Chemistry reported on the synthesis and characterization of several quinoline sulfonamide analogs derived from 3-methyl-8-quinolinesulfonic acid. These compounds were found to exhibit potent cytotoxic activity against various cancer cell lines, including breast cancer, prostate cancer, and leukemia. The mode of action involves induction of apoptosis through activation of caspase-dependent pathways and inhibition of tumor cell proliferation by interfering with microtubule dynamics.

The synthesis of 3-methyl-8-quinolinesulfonic acid can be achieved through multiple routes, each offering distinct advantages depending on the desired purity and scale of production. One common method involves the sulfonylation of 8-methylquinoline using sulfur trioxide or sulfuric acid under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the sulfonic acid group with high selectivity and yield. These synthetic approaches have been optimized to minimize side reactions and maximize functional group compatibility for subsequent derivatization.

The pharmacokinetic properties of 3-methyl-8-quinolinesulfonic acid have also been extensively studied to evaluate its suitability for therapeutic applications. In vivo studies have shown that this compound exhibits moderate oral bioavailability and rapid tissue distribution, suggesting its potential for systemic administration. Additionally, preliminary toxicology studies indicate that 3-methyl-8-quinolinesulfonic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further development of this compound as a lead candidate for drug discovery programs.

The future directions for research on 3-methyl-8-quinolinesulfonic acid are multifaceted and promising. One area of interest is the exploration of its role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that quinoline derivatives may interfere with amyloid-beta aggregation and tau protein phosphorylation, two key pathological features associated with these conditions. Further investigation into the molecular mechanisms underlying these effects could lead to novel therapeutic strategies.

Another exciting avenue is the use of 3-methyl-8-quinolinesulfonic acid as a tool compound in chemical biology research. Its ability to modulate biological pathways makes it an ideal candidate for studying enzyme function and receptor binding interactions. For instance, fluorescence-based assays utilizing this compound have been developed to screen for inhibitors targeting specific enzymes involved in metabolic pathways or signal transduction cascades.

In conclusion,3-Methyl - 8 - quinolinesulfonic Acid (CAS No. 153886 - 69 - 2) is a versatile compound with significant potential in pharmaceutical research and chemical biology. Its unique structural features enable diverse applications ranging from anti-inflammatory agents to anticancer drugs and beyond. As our understanding of its biological activities continues to grow, 3 - methyl - 8 - quinolinesulfonic Acid derivatives are poised to play an important role in developing next-generation therapeutics that address unmet medical needs.